Cas no 1363404-83-4 (6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane)
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane Chemical and Physical Properties
Names and Identifiers
-
- 6-BENZHYDRYL-3,3-DIFLUORO-1,6-DIAZASPIRO[3.3]HEPTANE
- 6-(DIPHENYLMETHYL)-3,3-DIFLUORO-1,6-DIAZASPIRO[3.3]HEPTANE
- 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane hydrochloride salt, 95%
- SB51391
- 1363404-83-4
- MFCD21607347
- 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane
-
- Inchi: 1S/C18H18F2N2/c19-18(20)11-21-17(18)12-22(13-17)16(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16,21H,11-13H2
- InChI Key: GQOMJRFLSOTZSO-UHFFFAOYSA-N
- SMILES: FC1(CNC21CN(C(C1C=CC=CC=1)C1C=CC=CC=1)C2)F
Computed Properties
- Exact Mass: 300.14380491g/mol
- Monoisotopic Mass: 300.14380491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 15.3
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208396-1g |
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 95% | 1g |
$866 | 2021-08-04 | |
| Alichem | A289001236-250mg |
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 97% | 250mg |
401.70 USD | 2021-06-15 | |
| Alichem | A289001236-1g |
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 97% | 1g |
1,014.00 USD | 2021-06-15 | |
| Chemenu | CM208396-1g |
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 95% | 1g |
$*** | 2023-03-30 | |
| Aaron | AR01DLX0-500mg |
6-benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 97% | 500mg |
$476.00 | 2025-02-13 | |
| Aaron | AR01DLX0-1g |
6-benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 97% | 1g |
$679.00 | 2025-02-13 | |
| Aaron | AR01DLX0-100mg |
6-benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 97% | 100mg |
$200.00 | 2025-02-13 | |
| Aaron | AR01DLX0-250mg |
6-benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane |
1363404-83-4 | 97% | 250mg |
$333.00 | 2025-02-13 | |
| 1PlusChem | 1P01DLOO-100mg |
6-BENZHYDRYL-3,3-DIFLUORO-1,6-DIAZASPIRO[3.3]HEPTANE |
1363404-83-4 | 95.00% | 100mg |
$175.00 | 2023-12-22 | |
| 1PlusChem | 1P01DLOO-250mg |
6-BENZHYDRYL-3,3-DIFLUORO-1,6-DIAZASPIRO[3.3]HEPTANE |
1363404-83-4 | 95.00% | 250mg |
$291.00 | 2023-12-22 |
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane: A Comprehensive Overview
6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane, identified by the CAS number 1363404-83-4, is a complex organic compound with a unique spirocyclic structure and functional groups that make it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The presence of fluorine atoms and benzhydryl groups further adds to its chemical complexity and potential applications.
The molecular structure of 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane consists of a seven-membered ring system with two nitrogen atoms at positions 1 and 6. The benzhydryl group at position 6 introduces significant steric bulk and aromaticity into the molecule, while the two fluorine atoms at position 3 enhance the compound's electronic properties and potentially influence its reactivity and stability. This combination of structural features makes it a valuable molecule for studying spirocyclic systems and their applications in drug design.
Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to form rigid frameworks that can mimic the binding modes of natural products. For instance, researchers have explored the use of spirocyclic systems like 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane as potential templates for designing bioactive molecules with improved pharmacokinetic profiles. The fluorine atoms in this compound are particularly interesting as they can modulate the molecule's lipophilicity and hydrogen bonding capabilities, which are critical for drug absorption and distribution.
In terms of synthesis, the construction of spiro compounds often involves intricate multi-step reactions that require precise control over regioselectivity and stereochemistry. For 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane, recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to its preparation. These methods typically involve the use of transition metal catalysts or chiral auxiliaries to achieve high enantioselectivity during key steps such as cycloadditions or ring-closing metathesis.
The physical properties of 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane, including its melting point, boiling point, and solubility characteristics, have been studied extensively to understand its behavior under various conditions. Experimental data indicate that the compound exhibits moderate solubility in organic solvents due to the balance between its hydrophobic benzhydryl group and polar nitrogen atoms. Its thermal stability is also noteworthy; however, decomposition occurs above certain temperature thresholds depending on the presence of specific functional groups.
Beyond its chemical properties, the biological activity of 6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane has been a focal point for researchers exploring its potential as a therapeutic agent or drug lead candidate. In vitro assays have demonstrated that this compound exhibits selective binding affinity towards certain protein targets implicated in diseases such as cancer or neurodegenerative disorders. Although further preclinical studies are required to validate these findings fully, initial results suggest promising avenues for drug development.
In addition to its pharmacological applications, this compound has also found relevance in materials science due to its rigid structure and ability to form ordered assemblies under specific conditions. Researchers have investigated its potential as a building block for supramolecular architectures or advanced materials with tailored mechanical properties.
The environmental impact of synthesizing and using compounds like 6-Benzhydryl-
1363404-83-4 (6-Benzhydryl-3,3-difluoro-1,6-diazaspiro[3.3]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)